3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate

• IUPAC Name: [3-[[4-(1,3-benzoxazol-2-yl)phenyl]carbamoyl]phenyl] acetate
• InChI: InChI=1S/C22H16N2O4/c1-14(25)27-18-6-4-5-16(13-18)21(26)23-17-11-9-15(10-12-17)22-24-19-7-2-3-8-20(19)28-22/h2-13H,1H3,(H,23,26)
• InChI Key: OPHLBFVYUPPMGA-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC(=C1)C(=O)NC2=CC=C(C=C2)C3=NC4=CC=CC=C4O3
• Molecular Formula: C22H16N2O4
• Molecular Weight: 372.4 g/mol

Description

3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate, also known as BAPTA, is a chemical compound that is widely used in scientific research. BAPTA has a wide range of applications, including as a calcium chelator, a fluorescent probe, and a tool for studying intracellular signaling pathways.

Mechanism of Action

3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate works by binding to calcium ions and preventing them from interacting with other molecules in the cell. This property makes this compound a useful tool for studying intracellular calcium signaling pathways. This compound is also used as a fluorescent probe, which allows researchers to visualize calcium ions in living cells.
Biochemical and Physiological Effects:
This compound has a wide range of biochemical and physiological effects, including the ability to inhibit calcium-dependent processes in cells. This compound has been shown to inhibit the release of neurotransmitters, the contraction of smooth muscle cells, and the activation of enzymes that require calcium ions. In addition, this compound has been shown to induce apoptosis in cancer cells.

Advantages and Limitations for Lab Experiments

3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate has several advantages for lab experiments, including its ability to selectively bind to calcium ions and its fluorescent properties, which allow researchers to visualize calcium ions in living cells. However, this compound also has some limitations, including its potential cytotoxicity and the need for careful experimental design to ensure that the results are not affected by the presence of this compound.

Future Directions

There are several future directions for research on 3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate, including the development of new synthetic methods for this compound derivatives, the use of this compound in the study of intracellular signaling pathways, and the development of new applications for this compound in the field of medicine. In addition, there is a need for further research to determine the safety and efficacy of this compound in vivo, particularly in the context of its potential use as a therapeutic agent.

Synthesis Methods

3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate can be synthesized by a multi-step process, which involves the reaction of 2-nitrobenzyl bromide with 2-aminophenol to form 2-(2-nitrophenyl)benzoxazole. This intermediate product is then reacted with 4-aminobenzoic acid to form this compound. The final product is then purified by recrystallization.

Scientific Research Applications

3-({[4-(1,3-benzoxazol-2-yl)phenyl]amino}carbonyl)phenyl acetate is widely used in scientific research, particularly in the field of cell biology. This compound is a calcium chelator, which means that it can bind to calcium ions and prevent them from interacting with other molecules in the cell. This property makes this compound a useful tool for studying intracellular calcium signaling pathways. This compound is also used as a fluorescent probe, which allows researchers to visualize calcium ions in living cells.